Cas no 30652-17-6 (4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl-)

4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl- structure
30652-17-6 structure
Product Name:4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl-
CAS No:30652-17-6
MF:C11H17NO2
MW:195.258183240891
CID:310166
PubChem ID:121734
Update Time:2025-04-19

4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl-
    • 3-Hydroxy-2-methyl-1-pentylpyridin-4(1H)-one
    • BRN 1457770
    • DTXSID80876583
    • CP25
    • 3-Hydroxy-2-methyl-1-pentyl-4(1H)-pyridinone
    • CHEMBL70714
    • SCHEMBL9354571
    • 30652-17-6
    • 4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-pentyl-
    • Inchi: 1S/C11H17NO2/c1-3-4-5-7-12-8-6-10(13)11(14)9(12)2/h6,8,14H,3-5,7H2,1-2H3
    • InChI Key: CDKSMVGMMHOIEM-UHFFFAOYSA-N
    • SMILES: OC1C(C=CN(C=1C)CCCCC)=O

Computed Properties

  • Exact Mass: 195.12601
  • Monoisotopic Mass: 195.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 298.7°Cat760mmHg
  • Flash Point: 134.5°C
  • Refractive Index: 1.526
  • PSA: 40.54
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